N-(2-methyl-1,3-dioxoisoindolin-5-yl)-2-(p-tolylthio)acetamide

• IUPAC Name: N-(2-methyl-1,3-dioxoisoindol-5-yl)-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C18H16N2O3S/c1-11-3-6-13(7-4-11)24-10-16(21)19-12-5-8-14-15(9-12)18(23)20(2)17(14)22/h3-9H,10H2,1-2H3,(H,19,21)
• InChI Key: MQKSESPNCAADPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=CC3=C(C=C2)C(=O)N(C3=O)C
• Molecular Formula: C18H16N2O3S
• DSSTOX Substance ID: DTXSID001322421
• Molecular Weight: 340.4 g/mol
• Solubility: 3.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 895455-86-4

Description

N-(2-methyl-1,3-dioxoisoindolin-5-yl)-2-(p-tolylthio)acetamide, also known as MI-2, is a small molecule inhibitor that has been extensively studied for its potential applications in cancer research. MI-2 is a potent inhibitor of the Mdm2-p53 interaction, a critical pathway that regulates the activity of the tumor suppressor protein p53. In

Scientific Research Applications

Anticonvulsant and Antidepressant Effects

A study by Xing-Hua Zhen et al. (2015) synthesized a series of 2-(5-methyl-2,3-dioxoindolin-1-yl)acetamide derivatives, evaluating their anticonvulsive and antidepressant activities. The compounds demonstrated protective effects against pentylenetetrazole (PTZ)-induced seizures and showed potent antidepressant-like activity in the forced swimming test (FST) model. Compound 4l exhibited the most potent antidepressant-like activity, significantly reducing immobility time compared to the control, similar to the reference drug fluoxetine (Xing-Hua Zhen et al., 2015).

Anti-Inflammatory Agents

Another study by A. P. Nikalje et al. (2015) focused on synthesizing novel 2-(3-(2-(1,3-dioxoisoindolin-2-yl) acetamido)-4-oxo-2-phenylthiazolidin-5-yl) acetic acid derivatives. These compounds were evaluated for anti-inflammatory activity using in vitro and in vivo models. The study found that all compounds showed promising anti-inflammatory activity, with docking studies indicating binding affinity towards human serum albumin (HSA) (A. P. Nikalje et al., 2015).

Antitumor Activity

The antitumor activity of 3-benzyl-substituted-4(3H)-quinazolinones, including derivatives of N-(2-methyl-1,3-dioxoisoindolin-5-yl)-2-(p-tolylthio)acetamide, was evaluated by Ibrahim A. Al-Suwaidan et al. (2016). The study demonstrated that some derivatives exhibited significant broad-spectrum antitumor activity, showing higher potency compared to the positive control 5-FU. The compounds were particularly active against CNS, renal, and breast cancer cell lines (Ibrahim A. Al-Suwaidan et al., 2016).